Cas no 1888564-08-6 (2-Amino-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methoxyphenyl)acetic acid)

• Product Name: 2-Amino-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methoxyphenyl)acetic acid
• CAS No: 1888564-08-6
• MF: C₁₄H₂₀N₂O₅
• MW: 296.319004058838
• CID: 5861581
• PubChem ID: 117477516
• Update Time: 2025-10-23

2-Amino-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1902843
• 1888564-08-6
• 2-amino-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methoxyphenyl)acetic acid
• 2-Amino-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methoxyphenyl)acetic acid

• Inchi： 1S/C14H20N2O5/c1-14(2,3)21-13(19)16-9-6-5-8(7-10(9)20-4)11(15)12(17)18/h5-7,11H,15H2,1-4H3,(H,16,19)(H,17,18)
• InChI Key： KJETUOUPRNJNOK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1OC)C(C(=O)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.13722174g/mol
• Monoisotopic Mass: 296.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 111Ų

Additional information on 2-Amino-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methoxyphenyl)acetic acid

Recent Advances in the Study of 2-Amino-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methoxyphenyl)acetic acid (CAS: 1888564-08-6)

The compound 2-Amino-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methoxyphenyl)acetic acid (CAS: 1888564-08-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug development, particularly in the design of enzyme inhibitors and receptor modulators. The tert-butoxycarbonyl (Boc) protecting group and the methoxy substitution on the phenyl ring contribute to its stability and reactivity, making it a versatile building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of this compound in the synthesis of novel peptidomimetics targeting protease enzymes. The researchers highlighted its role in enhancing the bioavailability and metabolic stability of the resulting peptides. The study employed a combination of solid-phase peptide synthesis (SPPS) and solution-phase chemistry to incorporate the compound into larger molecular frameworks. The results demonstrated improved inhibitory activity against target proteases, suggesting its potential in the development of antiviral and anticancer agents.

Another recent publication in Bioorganic & Medicinal Chemistry Letters focused on the structural optimization of 2-Amino-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methoxyphenyl)acetic acid derivatives to improve their binding affinity for G-protein-coupled receptors (GPCRs). The study utilized molecular docking simulations and in vitro assays to evaluate the interactions between the derivatives and specific GPCR subtypes. The findings revealed that subtle modifications to the methoxy and Boc groups could significantly alter receptor selectivity, opening new avenues for the design of targeted therapeutics.

In addition to its applications in drug discovery, this compound has also been explored in the field of chemical biology as a tool for studying protein-protein interactions. A 2022 study in ACS Chemical Biology reported the development of a photoaffinity probe based on the core structure of 2-Amino-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methoxyphenyl)acetic acid. The probe was used to identify and characterize transient interactions between proteins involved in signal transduction pathways. This approach provides valuable insights into the dynamic nature of cellular signaling networks and could facilitate the discovery of new therapeutic targets.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-Amino-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methoxyphenyl)acetic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. A 2023 patent application disclosed a novel catalytic system for the efficient synthesis of this compound, highlighting its potential for industrial-scale production. These advancements are expected to further accelerate its adoption in both academic and industrial research settings.

In conclusion, 2-Amino-2-(4-{[(tert-butoxy)carbonyl]amino}-3-methoxyphenyl)acetic acid (CAS: 1888564-08-6) represents a valuable scaffold in chemical biology and pharmaceutical research. Its versatility, combined with recent methodological advancements, positions it as a key player in the development of next-generation therapeutics and chemical probes. Future research will likely focus on expanding its applications and addressing remaining synthetic challenges to fully realize its potential.